1. Home
  2. Product
  3. Reference Standards
  4. (2S)-OMPT
(2S)-OMPT (2S)-OMPT Lysophosphatidic acid (LPA) is a potent lipid mediator that elicits its effect through four distinct receptors - LPA1/EDG-2, LPA2/EDG-4, LPA3/EDG-7 and LPA4/GPR23. OMPT is a selective agonist of the lysophosphatidic acid 3 (LPA3) receptor. It exhibits EC50 values of 68 nM and >6.8 µM for calcium mobilization in LPA1 and LPA2-expressing Sf9 cells, respectively. The (2S)-OMPT enantiomer is 5- to 20-fold more active than (2R)-OMPT in calcium release assays in both LPA3-transfected Sf9 and rat hepatoma Rh7777 cells.
Brand Name: Vulcanchem
CAS No.: 1217471-69-6
VCID: VC0024390
InChI: InChI=1S/C22H43O6PS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(23)27-19-21(26-2)20-28-29(24,25)30/h10-11,21H,3-9,12-20H2,1-2H3,(H2,24,25,30)/b11-10-/t21-/m0/s1
SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=S)(O)O)OC
Molecular Formula: C22H43O6PS • 2(C2H5)3N
Molecular Weight: 466.6 g/mol

(2S)-OMPT

CAS No.: 1217471-69-6

Reference Standards

VCID: VC0024390

Molecular Formula: C22H43O6PS • 2(C2H5)3N

Molecular Weight: 466.6 g/mol

(2S)-OMPT - 1217471-69-6

CAS No. 1217471-69-6
Product Name (2S)-OMPT
Molecular Formula C22H43O6PS • 2(C2H5)3N
Molecular Weight 466.6 g/mol
IUPAC Name [(2S)-3-dihydroxyphosphinothioyloxy-2-methoxypropyl] (Z)-octadec-9-enoate
Standard InChI InChI=1S/C22H43O6PS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(23)27-19-21(26-2)20-28-29(24,25)30/h10-11,21H,3-9,12-20H2,1-2H3,(H2,24,25,30)/b11-10-/t21-/m0/s1
Standard InChIKey FCVJYKICQNLXAX-XPTLAUCJSA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@@H](COP(=S)(O)O)OC
SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=S)(O)O)OC
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=S)(O)O)OC
Description Lysophosphatidic acid (LPA) is a potent lipid mediator that elicits its effect through four distinct receptors - LPA1/EDG-2, LPA2/EDG-4, LPA3/EDG-7 and LPA4/GPR23. OMPT is a selective agonist of the lysophosphatidic acid 3 (LPA3) receptor. It exhibits EC50 values of 68 nM and >6.8 µM for calcium mobilization in LPA1 and LPA2-expressing Sf9 cells, respectively. The (2S)-OMPT enantiomer is 5- to 20-fold more active than (2R)-OMPT in calcium release assays in both LPA3-transfected Sf9 and rat hepatoma Rh7777 cells.
Synonyms (2S)-3-[(hydroxymercaptophosphinyl)oxy]-2-methoxypropyl ester, 9Z-octadecenoic acid, triethyl ammonium salt
Reference 1.Chun, J.,Goetzl, E.J.,Hla, T., et al. International union of pharmacology. XXXIV. Lysophospholipid receptor nomenclature. Pharmacological Reviews 54, 265-269 (2002).
PubChem Compound 16078994
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19